Cas no 1261894-40-9 (5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261894-40-9
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323151
• CID: 2761808
• PubChem ID: 53228972
• Update Time: 2025-05-19

5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18323151
• 5-Fluoro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 5-Fluoro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261894-40-9
• DTXSID90692352
• 5-FLUORO-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323151
• Inchi： 1S/C17H16FNO4S/c18-15-10-13(9-14(11-15)17(20)21)12-3-5-16(6-4-12)24(22,23)19-7-1-2-8-19/h3-6,9-11H,1-2,7-8H2,(H,20,21)
• InChI Key： WVENSCGOLOHIJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)F)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733Da
• Monoisotopic Mass: 349.07840733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Research Briefing on 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS: 1261894-40-9)

5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS: 1261894-40-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and benzoic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a potent inhibitor of specific biological targets, making it a subject of intense research in drug discovery and development.

The compound's chemical structure, featuring a fluorine atom at the 5-position of the benzoic acid ring and a pyrrolidinylsulfonyl group at the para-position of the phenyl ring, confers distinct physicochemical properties. These properties enhance its bioavailability and binding affinity to target proteins. Recent publications have highlighted its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its ability to disrupt PPIs has been investigated in the context of cancer therapy, where it has shown inhibitory effects on oncogenic protein complexes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid exhibits selective inhibition of the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. The study utilized in vitro and in vivo models to validate the compound's anti-inflammatory effects, with results indicating a significant reduction in pro-inflammatory cytokine production. Furthermore, the compound's pharmacokinetic profile was evaluated, revealing favorable oral bioavailability and metabolic stability, which are essential attributes for further clinical development.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in oncology. The study revealed that 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid effectively disrupts the interaction between MDM2 and p53, a well-known tumor suppressor protein. This disruption leads to the stabilization of p53 and subsequent activation of apoptotic pathways in cancer cells. The findings underscore the compound's potential as a lead candidate for the development of anti-cancer therapeutics, particularly for tumors with dysregulated p53 activity.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its therapeutic index. For instance, a 2024 preprint from ChemRxiv proposed the introduction of additional substituents to the benzoic acid ring to improve binding specificity. Computational modeling and high-throughput screening are being employed to identify derivatives with superior pharmacological properties.

In conclusion, 5-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS: 1261894-40-9) represents a versatile scaffold with significant therapeutic potential. Its dual role in modulating inflammatory pathways and disrupting oncogenic PPIs positions it as a valuable tool for both basic research and drug development. Future studies should focus on advancing its preclinical evaluation and exploring its applicability in combination therapies. The ongoing research on this compound exemplifies the dynamic interplay between chemical biology and medicinal chemistry in addressing unmet medical needs.